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Compound Name: VPM-p15
Cat. No.: B15603103
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Application Notes and Protocols for VPM-p15

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of VPM-p15, a
potent and selective peptide agonist for the adhesion G protein-coupled receptor G2
(ADGRG?2), also known as GPR64. VPM-p15 is an optimized version of the endogenous p15
peptide, exhibiting significantly higher affinity for ADGRGZ2.[1][2] This makes it a valuable tool
for investigating the physiological and pathological roles of this receptor.
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Property Value
Full Name VPM-p15
H-Val-Ser-Phe(4-Me)-Gly-lle-Leu-Leu-Asp-Leu-
Sequence
Ser-Arg-Thr-Ser-Leu-Pro-OH[2][3]
Molecular Formula C75H126N18022[3]
Molecular Weight 1631.91 g/mol [3]
Adhesion G Protein-Coupled Receptor G2
Target
(ADGRG2/GPR64)[2][3]
Activity Agonist[2][3]

Solubility and Storage

Proper handling and storage of VPM-p15 are critical to maintain its stability and activity. The
lyophilized peptide is stable for extended periods when stored correctly. Once reconstituted, the
peptide's stability in solution is more limited.

Storage Conditions

Form Storage Temperature Stability
Lyophilized Powder -80°C 2 years[3]
-20°C 1 year[3]

In Solvent -80°C 6 months[3]
-20°C 1 month[3]

Note: Avoid repeated freeze-thaw cycles of solutions.[4] It is recommended to aliquot the stock
solution into single-use volumes.

Solubility Data
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VPM-p15 is soluble in dimethyl sulfoxide (DMSO) and physiological buffers.[2] For cell-based
assays, it is recommended to prepare a concentrated stock solution in DMSO.

Solvent Maximum Concentration Preparation Notes

May require sonication and
DMSO 15 mg/mL (9.19 mM) ] )
warming to fully dissolve.[3]

Experimental Protocols
Preparation of VPM-p15 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of VPM-p15 in DMSO.

Materials:

VPM-p15 lyophilized powder

Anhydrous/sterile DMSO

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator

Procedure:

» Before opening, allow the vial of lyophilized VPM-p15 to equilibrate to room temperature to
prevent condensation of moisture.

o To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial of VPM-
p15. For example, for 1 mg of VPM-p15 (MW = 1631.91), add 61.28 pL of DMSO.

e Vortex the vial for 1-2 minutes to aid in dissolution.

« If the peptide is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes. Gentle
warming (e.g., 37°C) can also be applied.[3]
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e Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months).[3]

In Vitro Cell-Based cAMP Assay

This protocol provides a general guideline for measuring the effect of VPM-p15 on intracellular
cyclic adenosine monophosphate (CAMP) levels in cells expressing ADGRG2. This assay is
based on the activation of the Gs signaling pathway.[1]

Materials:

o HEK293 cells (or other suitable cell line) stably or transiently expressing human ADGRG2
e Cell culture medium (e.g., DMEM) supplemented with 10% FBS

o Phosphate-buffered saline (PBS)

e VPM-p15 stock solution (10 mM in DMSO)

e Assay buffer (e.g., HBSS with 20 mM HEPES, pH 7.4)

e CAMP assay kit (e.g., GloSensor™ cAMP Assay, HTRF cAMP Assay)
o White, opaque 96-well or 384-well microplates

e Multimode plate reader

Procedure:

o Cell Seeding:

o The day before the assay, seed the ADGRG2-expressing cells into white, opaque
microplates at a density optimized for your cell line and plate format.

o Incubate the cells overnight at 37°C in a humidified atmosphere with 5% COa.

e Preparation of VPM-p15 Working Solutions:
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o On the day of the experiment, thaw an aliquot of the 10 mM VPM-p15 stock solution.

o Prepare serial dilutions of VPM-p15 in the assay buffer to achieve the desired final
concentrations for the dose-response curve. Remember to account for the dilution factor
when adding to the cells.

o Important: The final concentration of DMSO in the wells should be kept below 0.5% to
avoid solvent-induced cytotoxicity. Prepare a vehicle control containing the same final
concentration of DMSO as the highest VPM-p15 concentration.

e CAMP Assay:
o Carefully remove the cell culture medium from the wells.
o Wash the cells once with PBS.

o Add the appropriate volume of assay buffer or the specific components of your chosen
CAMP assay kit to each well.

o Add the VPM-p15 working solutions and the vehicle control to the respective wells.

o Incubate the plate at 37°C for the time recommended by the cAMP assay kit manufacturer
(typically 15-30 minutes).

o Following incubation, proceed with the detection steps as outlined in the cAMP assay kit
protocol.

o Measure the signal (e.g., luminescence or fluorescence) using a multimode plate reader.
o Data Analysis:

o Normalize the data to the vehicle control.

o Plot the normalized response against the logarithm of the VPM-p15 concentration.

o Fit the data using a non-linear regression model (e.g., sigmoidal dose-response) to
determine the ECso value.
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Signaling Pathway and Experimental Workflow
VPM-pl5-Mediated ADGRG2 Signaling

VPM-p15 binding to ADGRG2 activates multiple downstream signaling pathways, including Gs,
Gq, and B-arrestin recruitment.[1][3][5] The Gs pathway leads to the production of cAMP, while
the Gg pathway results in an increase in intracellular calcium. B-arrestin recruitment can lead to
receptor desensitization and internalization, as well as the initiation of G protein-independent
signaling cascades.[6]
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Caption: VPM-p15 signaling through ADGRG2.

Experimental Workflow for VPM-p15 Characterization
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The following diagram illustrates a typical workflow for characterizing the activity of VPM-p15 in
a cell-based assay system.
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Caption: Workflow for VPM-p15 characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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